Cas no 15519-50-3 (Hexanedioic acid,3,4-dichloro-)

• Product Name: Hexanedioic acid,3,4-dichloro-
• CAS No: 15519-50-3
• MF: C₆H₈Cl₂O₄
• MW: 215.031320571899
• CID: 201329
• PubChem ID: 257706
• Update Time: 2025-04-19

Hexanedioic acid,3,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,3,4-dichloro-
• 3,4-Dichloroadipic acid
• 3,4-Dichlor-adipinsaeure
• 3',4'-dichloroacetanilide
• 3,4-dichloro-adipic acid
• 3,4-dichlorohexanedioic acid
• 3.4-Dichlor-acetanilid
• AC1Q1KNK
• Acetanilide, 3',4'-dichloro-
• acetic acid-(3,4-dichloro-anilide)
• dichlorophenylacetamide
• Essigsaeure-(3,4-dichlor-anilid)
• Maybridge4_003067
• N-acetyl-3,4-dichloroaniline
• NSC17008
• TCMDC-125481
• NSC86112
• NSC-86112
• 15519-50-3
• SCHEMBL7820321
• Dichloroadipic
• Hexanedioic acid,4-dichloro-
• DTXSID40935160

• Inchi： 1S/C6H8Cl2O4/c7-3(1-5(9)10)4(8)2-6(11)12/h3-4H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： JZKSOOULIOOWHB-UHFFFAOYSA-N
• SMILES： ClC(CC(=O)O)C(CC(=O)O)Cl

Computed Properties

• Exact Mass: 213.98004
• Monoisotopic Mass: 213.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.532
• Boiling Point: 352.9°Cat760mmHg
• Flash Point: 167.2°C
• Refractive Index: 1.518
• PSA: 74.6
• LogP: 1.15060